Building Block

  • Chk2-IN-1
    Chk2-IN-1
    • Cat. No.:
    • B1680855
    • CAS No.:
    • Molecular Formula:
    • C15H13N5O2
    • Molecular Weight:
    • 295.30 g/mol
    Description
    Chk2 Inhibitor is any agent that inhibits cell cycle checkpoint kinase 2 (Chk2).
    - +
  • Lyngbyatoxin B
    Lyngbyatoxin B
    • Cat. No.:
    • B1675745
    • CAS No.:
    • 133084-52-3
    • Molecular Formula:
    • C27H39N3O3
    • Molecular Weight:
    • 453.6 g/mol
    Description
    irritant form Lyngbya majuscula; structure given in first source
    - +
  • 8-Gingerol
    8-Gingerol
    • Cat. No.:
    • B1664213
    • CAS No.:
    • 23513-08-8
    • Molecular Formula:
    • C19H30O4
    • Molecular Weight:
    • 322.4 g/mol
    Description
    (8)-Gingerol is a beta-hydroxy ketone, a member of phenols and a monomethoxybenzene. (8)-Gingerol has been reported in Zingiber officinale with data available. isolated from Zingiber officinale...
    - +
  • OTX008
    OTX008
    • Cat. No.:
    • B1677811
    • CAS No.:
    • 286936-40-1
    • Molecular Formula:
    • C52H72N8O8
    • Molecular Weight:
    • 937.2 g/mol
    Description
    OTX008 has been used in trials studying the treatment of Solid Tumors. Galectin-1 Inhibitor OTX008 is a calixarene-based compound and galectin-1 (Gal-1) inhibitor with potential anti-angiogenic and antineoplasti...
    - +
  • Licoagrochalcone B
    Licoagrochalcone B
    • Cat. No.:
    • B1675289
    • CAS No.:
    • 325144-67-0
    • Molecular Formula:
    • C21H20O4
    • Molecular Weight:
    • 336.4 g/mol
    Description
    Licoagrochalcone B is a member of chalcones. Licoagrochalcone B has been reported in Glycyrrhiza glabra and Patrinia villosa with data available.
    - +
  • CK-869
    CK-869
    • Cat. No.:
    • B1669133
    • CAS No.:
    • 388592-44-7
    • Molecular Formula:
    • C17H16BrNO3S
    • Molecular Weight:
    • 394.3 g/mol
    Description
    CK 869 is an inhibitor of actin polymerization via inhibition of the actin-related protein 2/3 (Arp2/3) complex, leading to reduced cell motility rate and rearrangement of F-actin in M-1 cells. It inhibits comet...
    - +
  • Jaconine
    Jaconine
    • Cat. No.:
    • B1672729
    • CAS No.:
    • 480-75-1
    • Molecular Formula:
    • C18H26ClNO6
    • Molecular Weight:
    • 387.9 g/mol
    Description
    Jaconine is a pyrrolizine alkaloid that is jacoline in which the secondary hydroxy group has been replaced by a chlorine. It has a role as a Jacobaea metabolite. It is a macrocyclic lactone, an organic heterotri...
    - +
  • BML-277
    BML-277
    • Cat. No.:
    • B1676645
    • CAS No.:
    • 516480-79-8
    • Molecular Formula:
    • C20H14ClN3O2
    • Molecular Weight:
    • 363.8 g/mol
    Description
    a CHK2 inhibitor
    - +
  • PD 407824
    PD 407824
    • Cat. No.:
    • B1678585
    • CAS No.:
    • 622864-54-4
    • Molecular Formula:
    • C20H12N2O3
    • Molecular Weight:
    • 328.3 g/mol
    Description
    PD 407824 is an inhibitor of the checkpoint kinases Chk1 and WEE1 (IC50s = 47 and 97 nM, respectively). It is selective for Chk1 and WEE1 over PKC (IC50 = 3.4 µM), Cdk4 (IC50 = 3.75 µM), as well as c-Src and the...
    - +
  • Deoxylapachol
    Deoxylapachol
    • Cat. No.:
    • B1674495
    • CAS No.:
    • 84-79-7
    • Molecular Formula:
    • C15H14O3
    • Molecular Weight:
    • 242.27 g/mol
    Description
    Lapachol is a hydroxy-1,4-naphthoquinone that is 1,4-naphthoquinone substituted by hydroxy and 3-methylbut-2-en-1-yl groups at positions 2 and 3, respectively. It is a natural compound that exhibits antibacteria...
    - +